Cas no 1261893-54-2 (4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid)

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a cyclopropylaminocarbonylphenyl group and a methoxy moiety. Its structural design offers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The cyclopropyl and methoxy functional groups contribute to its steric and electronic properties, which may enhance binding affinity or metabolic stability in target applications. This compound is characterized by high purity and consistent quality, making it suitable for research and industrial use. Its synthetic versatility allows for further derivatization, supporting exploratory studies in medicinal chemistry and material science.
4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid structure
1261893-54-2 structure
Product Name:4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid
CAS No:1261893-54-2
MF:C18H17NO4
MW:311.331885099411
MDL:MFCD18322381
CID:2761761
PubChem ID:53228211
Update Time:2025-11-05

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90691744
    • 3'-(Cyclopropylcarbamoyl)-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
    • 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%
    • 1261893-54-2
    • 4-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-3-METHOXYBENZOIC ACID
    • MFCD18322381
    • 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid
    • MDL: MFCD18322381
    • Inchi: 1S/C18H17NO4/c1-23-16-10-13(18(21)22)5-8-15(16)11-3-2-4-12(9-11)17(20)19-14-6-7-14/h2-5,8-10,14H,6-7H2,1H3,(H,19,20)(H,21,22)
    • InChI Key: XKYOFDTZLRLDLF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C2C=CC(C(=O)O)=CC=2OC)C=1)NC1CC1

Computed Properties

  • Exact Mass: 311.11575802Da
  • Monoisotopic Mass: 311.11575802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329657-5 g
4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%; .
1261893-54-2 95%
5g
€1159.00 2023-04-26
abcr
AB329657-5g
4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%; .
1261893-54-2 95%
5g
€1159.00 2025-02-17

Additional information on 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid

Comprehensive Overview of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261893-54-2)

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261893-54-2) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylaminocarbonyl and methoxybenzoic acid moieties, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which combines aromatic rings with functional groups, makes it a valuable intermediate in drug synthesis, particularly for targeting inflammatory and metabolic disorders.

The growing interest in 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid is driven by its potential applications in precision medicine. Researchers are exploring its efficacy in modulating specific biological pathways, such as those involved in enzyme inhibition and receptor binding. This aligns with current trends in personalized healthcare, where compounds like this are tailored to individual genetic profiles. The compound's methoxybenzoic acid component, in particular, is known for its bioavailability and stability, making it a preferred choice for drug formulation.

In the context of green chemistry and sustainable synthesis, CAS No. 1261893-54-2 stands out due to its potential for eco-friendly production methods. Recent advancements in catalytic processes have enabled the efficient synthesis of this compound with minimal waste, addressing the pharmaceutical industry's push toward greener practices. This resonates with the increasing demand for environmentally friendly pharmaceuticals, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's role in drug discovery and high-throughput screening. Its structural complexity allows for diverse modifications, enabling researchers to fine-tune its pharmacological properties. This adaptability is crucial in addressing emerging health challenges, such as antibiotic resistance and chronic diseases. The cyclopropylaminocarbonyl group, for instance, has been linked to enhanced binding affinity, a feature highly sought after in modern drug design.

From a commercial perspective, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemicals and specialty materials, where its stability and reactivity are leveraged. This versatility makes it a valuable asset for industries aiming to innovate while maintaining cost-effectiveness. The compound's CAS No. 1261893-54-2 is often referenced in patents and research papers, underscoring its industrial relevance.

In conclusion, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261893-54-2) represents a convergence of scientific innovation and practical utility. Its multifaceted applications, from drug development to sustainable chemistry, position it as a compound of enduring significance. As research continues to uncover its full potential, this molecule is poised to remain at the forefront of scientific and industrial advancements.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.